Cas no 790262-32-7 (4-(4-{(benzyloxy)carbonylamino}phenoxy)benzoic acid)

• Product Name: 4-(4-{(benzyloxy)carbonylamino}phenoxy)benzoic acid
• CAS No: 790262-32-7
• MF: C₂₁H₁₇NO₅
• MW: 363.363385915756
• CID: 1794205
• PubChem ID: 86008379
• Update Time: 2025-05-20

4-(4-{(benzyloxy)carbonylamino}phenoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[4-[[(phenylmethoxy)carbonyl]amino]phenoxy]-
• 4-(4-{(benzyloxy)carbonylamino}phenoxy)benzoic acid
• 790262-32-7
• EN300-27730092
• 4-(4-{[(benzyloxy)carbonyl]amino}phenoxy)benzoic acid

• Inchi： 1S/C21H17NO5/c23-20(24)16-6-10-18(11-7-16)27-19-12-8-17(9-13-19)22-21(25)26-14-15-4-2-1-3-5-15/h1-13H,14H2,(H,22,25)(H,23,24)
• InChI Key： JLHSXGJRFIAQFV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)C1C=CC(=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 363.11067264g/mol
• Monoisotopic Mass: 363.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-(4-{(benzyloxy)carbonylamino}phenoxy)benzoic acid

Comprehensive Overview of 4-(4-{(benzyloxy)carbonylamino}phenoxy)benzoic acid (CAS No. 790262-32-7)

4-(4-{(benzyloxy)carbonylamino}phenoxy)benzoic acid (CAS No. 790262-32-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the synthesis of advanced materials and bioactive molecules. Its benzyloxycarbonylamino and phenoxybenzoic acid moieties make it a versatile intermediate in medicinal chemistry, particularly in the development of targeted therapies.

In recent years, the demand for 4-(4-{(benzyloxy)carbonylamino}phenoxy)benzoic acid has surged due to its applications in drug discovery and development. Researchers are increasingly exploring its potential in designing small-molecule inhibitors and protease inhibitors, which are critical in treating diseases such as cancer and autoimmune disorders. The compound's ability to act as a protecting group for amines further enhances its utility in peptide synthesis, a hot topic in biotechnology.

One of the most frequently searched questions related to this compound is: "What are the applications of 4-(4-{(benzyloxy)carbonylamino}phenoxy)benzoic acid in drug development?" The answer lies in its role as a building block for pharmaceutical intermediates. Its structural features allow for precise modifications, enabling the creation of molecules with enhanced bioavailability and target specificity. This aligns with the growing trend of personalized medicine, where tailored therapeutics are designed to meet individual patient needs.

Another area of interest is the compound's use in material science. The phenoxybenzoic acid segment contributes to the development of high-performance polymers and liquid crystals, which are essential for advanced display technologies and flexible electronics. This intersection of chemistry and engineering is a trending topic, as industries seek sustainable and efficient materials for next-generation devices.

From a synthetic perspective, 4-(4-{(benzyloxy)carbonylamino}phenoxy)benzoic acid is often discussed in the context of green chemistry. Researchers are investigating eco-friendly synthesis routes to minimize waste and reduce environmental impact. This aligns with global efforts to promote sustainable chemistry, a keyword frequently searched by professionals and students alike.

In summary, 4-(4-{(benzyloxy)carbonylamino}phenoxy)benzoic acid (CAS No. 790262-32-7) is a multifaceted compound with broad applications in pharmaceuticals, biotechnology, and material science. Its relevance to cutting-edge research and industry trends ensures its continued prominence in scientific discourse. As advancements in drug design and sustainable materials evolve, this compound will undoubtedly remain a key player in innovation.